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Compound of Interest

Compound Name: Cadmium sulfate octahydrate

Cat. No.: B7798738

An In-depth Guide to the Molar Mass and Formula of Cadmium Sulfate Octahydrate

This technical guide provides a comprehensive overview of the chemical formula and molar
mass of cadmium sulfate octahydrate, tailored for researchers, scientists, and professionals
in drug development. The document outlines the precise chemical composition, a detailed
methodology for molar mass calculation, and presents all quantitative data in a clear, tabular
format.

Chemical Formula and Composition

Cadmium sulfate is an inorganic compound that can exist in various states of hydration. The
most common hydrated form is the octahydrate, which has the precise chemical formula
3CdS04-8H20.[1][2][3] This formula indicates that three units of cadmium sulfate (CdSOa) are
associated with eight molecules of water (H20) in the crystalline structure.

The compound is composed of the following elements:

Cadmium (Cd)

Sulfur (S)

Oxygen (O)

Hydrogen (H)
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A detailed breakdown of the number of atoms of each element in one formula unit of
3CdS04-8H20 is as follows:

Cadmium (Cd): 3 atoms

Sulfur (S): 3 atoms

Oxygen (O): 20 atoms (3 * 4 from sulfate + 8 * 1 from water)

Hydrogen (H): 16 atoms (8 * 2 from water)

The fully expanded molecular formula can also be written as Cd3zS3sH16020.[4]

Molar Mass Data

The molar mass of cadmium sulfate octahydrate is calculated by summing the atomic
masses of all atoms present in its chemical formula. The table below summarizes the standard
atomic weights of the constituent elements and the final calculated molar mass of the

compound.
. . Total Mass
Atomic Mass ( Count in Formula o
Element (Symbol) Contribution (
g/mol ) (3CdS04-8H20)
g/mol )
Cadmium (Cd) 112.414[5][6] 3 337.242
Sulfur (S) 32.066[7][8] 3 96.198
Oxygen (O) 15.999[9][10] 20 319.980
Hydrogen (H) 1.008[11] 16 16.128
Total Molar Mass 769.548

The calculated molar mass of 769.548 g/mol aligns with published values of 769.546 g/mol .[1]
[2]
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Protocol for Molar Mass Determination (Theoretical
Calculation)

This protocol details the theoretical methodology for calculating the molar mass of cadmium
sulfate octahydrate (3CdS0a4-8H20) from its chemical formula and the standard atomic
weights of its constituent elements.

Objective: To accurately determine the molar mass of 3CdS0Oa4-8H:z0.
Materials:

» Standard Periodic Table with accepted atomic weight values.

e Chemical formula of cadmium sulfate octahydrate: 3CdSOa4-8H20.
Procedure:

« |dentify Constituent Elements: Deconstruct the chemical formula to identify all unique
elements present. For 3CdS04-8H20, the elements are Cadmium (Cd), Sulfur (S), Oxygen
(O), and Hydrogen (H).

e Determine Atom Count: Count the number of atoms for each element within one formula unit.

[¢]

Cadmium (Cd): The subscript for Cd is 1, multiplied by the coefficient 3, yielding 3 atoms.

[e]

Sulfur (S): The subscript for S is 1, multiplied by the coefficient 3, yielding 3 atoms.

o

Oxygen (O): There are 4 oxygen atoms in each sulfate (SO4) group, multiplied by 3, giving
12 atoms. Additionally, there is 1 oxygen atom in each water (H20) molecule, multiplied by
8, giving 8 atoms. The total oxygen count is 12 + 8 = 20 atoms.

o

Hydrogen (H): There are 2 hydrogen atoms in each water molecule, multiplied by 8,
yielding 16 atoms.

o Obtain Standard Atomic Weights: From a reliable source, such as the IUPAC Periodic Table,
obtain the standard atomic weight (in g/mol ) for each element.
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[e]

Cd: 112.414 g/mol

o

S: 32.066 g/mol

[¢]

0O: 15.999 g/mol

[¢]

H: 1.008 g/mol

o Calculate Total Mass for Each Element: Multiply the atom count of each element by its
respective atomic weight to find its total mass contribution to the compound.

o Mass from Cd =3 *112.414 g/mol = 337.242 g/mol
o Mass from S = 3 * 32.066 g/mol = 96.198 g/mol

o Mass from O = 20 * 15.999 g/mol = 319.980 g/mol
o Mass from H =16 * 1.008 g/mol = 16.128 g/mol

e Sum for Total Molar Mass: Add the total mass contributions from all elements to determine
the final molar mass of the compound.

o Molar Mass = 337.242 + 96.198 + 319.980 + 16.128 = 769.548 g/mol .

Visualization of Molar Mass Calculation

The following diagram illustrates the logical workflow for calculating the molar mass of
cadmium sulfate octahydrate by breaking down the formula into its elemental components.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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